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Compound of Interest

Compound Name: D-64131

Cat. No.: B1669715

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and
disposal of D-64131, a potent tubulin polymerization inhibitor. Adherence to these guidelines is
essential to ensure personal safety and mitigate environmental contamination.

Compound Information and Hazards

D-64131 is a yellow crystalline solid used in cancer research for its antimitotic activity. It
functions by inhibiting tubulin polymerization, a critical process for cell division. As a cytotoxic
compound, D-64131 presents several health hazards upon exposure.

Table 1: Physical and Chemical Properties of D-64131

Property Value

Appearance Yellow crystalline solid
Solubility Soluble in DMSO
Storage Temperature -20°C

Table 2: GHS Hazard Classifications for D-64131
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Hazard Statement

Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Personal Protective Equipment (PPE)

Due to the hazardous nature of D-64131, stringent PPE protocols must be followed at all times.

Table 3: Recommended Personal Protective Equipment for Handling D-64131

Protection Type

Specification

Rationale

Hand Protection

Nitrile or neoprene gloves To prevent skin contact and

(double gloving recommended) absorption.

Eye Protection

Body Protection

Chemical safety goggles or a To protect against splashes
face shield and airborne particles.

A fully buttoned lab coat with To prevent contamination of
elastic cuffs personal clothing.

Respiratory Protection

Required when handling the

A NIOSH-approved respirator powder form or when there is a

risk of aerosolization.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the integrity of D-64131 and ensuring a

safe laboratory environment.

Storage

o Store D-64131 in its original, tightly sealed container in a freezer at -20°C.

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.benchchem.com/product/b1669715?utm_src=pdf-body
https://www.benchchem.com/product/b1669715?utm_src=pdf-body
https://www.benchchem.com/product/b1669715?utm_src=pdf-body
https://www.benchchem.com/product/b1669715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e The storage area should be clearly labeled with the compound's name and hazard symbols.

Preparation of Solutions

 All handling of the powdered form of D-64131 should be conducted in a certified chemical
fume hood to minimize inhalation exposure.

» Solutions of D-64131 are unstable and should be prepared fresh for each experiment.

e When dissolving in DMSO, use appropriate precautions for handling this solvent, as it can
facilitate the absorption of other chemicals through the skin.

Experimental Workflow

The following diagram outlines the general workflow for handling D-64131 in a laboratory
setting.
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Emergency Procedures

In the event of an exposure or spill, immediate action is required.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1669715?utm_src=pdf-body-img
https://www.benchchem.com/product/b1669715?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Table 4: Emergency Response Plan

Incident

Procedure

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water for at least
15 minutes. Remove contaminated clothing.

Seek medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the area. For a small spill, absorb the
material with an inert absorbent (e.g.,
vermiculite, sand) and place it in a sealed
container for disposal. For a large spill, contact
your institution's environmental health and

safety department immediately.

Disposal Plan

As a cytotoxic compound, D-64131 and all materials contaminated with it must be disposed of

as hazardous waste.

» Waste Segregation: All waste contaminated with D-64131, including unused solutions,

contaminated labware (e.g., pipette tips, tubes), and PPE, must be segregated from general

laboratory waste.

o Waste Containers: Use clearly labeled, leak-proof containers designated for cytotoxic waste.
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» Disposal Method: Disposal should be carried out through a licensed hazardous waste
disposal company. Do not dispose of D-64131 down the drain or in regular trash. Follow all
local, state, and federal regulations for hazardous waste disposal.

By adhering to these safety and logistical guidelines, researchers can minimize the risks
associated with handling the potent tubulin inhibitor D-64131 and ensure a safe and compliant
laboratory environment.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
D-64131]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669715#personal-protective-equipment-for-
handling-d-64131]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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